N1-(2-(1-methyl-1H-indol-5-yl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-(2-(1-methyl-1H-indol-5-yl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide, also known as MI-TCH-001, is a novel compound that has been synthesized and studied for its potential use in scientific research. This compound has shown promising results in various studies and has the potential to be used in future research for the development of new drugs and treatments.
Scientific Research Applications
Copper-Catalyzed Coupling Reactions
Copper-catalyzed coupling reactions of (hetero)aryl chlorides and amides have been significantly enhanced by using catalyst systems involving derivatives similar to N1-(2-(1-methyl-1H-indol-5-yl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide. This has opened new avenues for the Goldberg amidation process, showcasing the versatility of these compounds in synthetic organic chemistry (De, Yin, & Ma, 2017).
Anti-Inflammatory and Anticancer Activities
Derivatives of this compound have been synthesized and evaluated for their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. These studies have shown promising results, particularly in the context of anti-inflammatory and analgesic activities without causing significant tissue damage, which suggests potential therapeutic applications (Küçükgüzel et al., 2013).
Melatonin Receptor Ligands
Research into melatonin receptor ligands has highlighted the importance of the structural modification of compounds similar to this compound. Such modifications can significantly impact the binding affinity and activity of these compounds towards melatonin receptors, potentially offering new insights into the development of therapeutic agents for sleep disorders (Elisi et al., 2020).
Synthesis of Di- and Mono-oxalamides
Innovative synthetic approaches have been developed for N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides from related compounds, demonstrating the utility of this compound derivatives in the creation of both anthranilic acid derivatives and oxalamides. This showcases their role in advancing synthetic methodology (Mamedov et al., 2016).
Antitumor Agents
Certain bis-pyrazolyl-thiazoles incorporating the thiophene moiety, structurally related to this compound, have shown potent anti-tumor activities. These compounds provide a promising foundation for the development of new antitumor agents, highlighting the broad potential of such molecular frameworks in medicinal chemistry (Gomha, Edrees, & Altalbawy, 2016).
Properties
IUPAC Name |
N-[2-(1-methylindol-5-yl)ethyl]-N'-(thiophen-2-ylmethyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O2S/c1-21-9-7-14-11-13(4-5-16(14)21)6-8-19-17(22)18(23)20-12-15-3-2-10-24-15/h2-5,7,9-11H,6,8,12H2,1H3,(H,19,22)(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FMGKMVXSSQZQLZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC2=C1C=CC(=C2)CCNC(=O)C(=O)NCC3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.